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Compound of Interest

Compound Name: Tributyltin methoxide

Cat. No.: B086772

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, detailed handling protocols, and an
overview of the toxicological properties of tributyltin methoxide (CAS No: 1067-52-3). The
information is intended to enable researchers and laboratory personnel to work safely with this
compound and to respond appropriately to potential exposures or spills.

Chemical and Physical Properties

Tributyltin methoxide is a colorless liquid used as a reagent and catalyst in organic synthesis.
[1][2][3] It is a member of the highly toxic organotin family of compounds.
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Property Value Source
Molecular Formula C13H300Sn [1114]

Molecular Weight 321.09 g/mol [11[415]
Appearance Colorless liquid [11061[7]
Density 1.110-1.115g/mL at 25 °C [11[51I8]

» ) 97-97.5 °C at 0.06 mmHg;
Boiling Point [11[5]
124-126 °C at 4 mmHg

_ 98 -99 °C (208.4 - 210.2 °F) -
Flash Point [11[5]
closed cup

Refractive Index n20/D 1.472 (lit.) [5]

Moisture sensitive. Chemically
Stability stable under standard ambient  [8][9]

conditions.

KJIGLZIQPMKQFIK-
InChl Key [41[5]
UHFFFAOYSA-N

CAS Number 1067-52-3 [L[518][9][10]

Hazard Identification and Classification

Tributyltin methoxide is classified as a highly hazardous substance. Its toxicity is a function of
the tributyltin (TBT) moiety, which is a potent biocide.[11] The compound is acutely toxic if
swallowed, harmful in contact with skin, and causes severe irritation to skin and eyes.[1][9][12]
Furthermore, it is suspected of damaging fertility or the unborn child and causes damage to
organs through prolonged or repeated exposure.[1][9]

GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation

Reproductive Toxicity

Category 1B

H360: May damage fertility or

the unborn child

Specific Target Organ Toxicity

H372: Causes damage to

Category 1 organs through prolonged or

(Repeated Exposure)
repeated exposure
Hazardous to the Aquatic . o
) Category 1 H400: Very toxic to aquatic life

Environment, Acute
Hazardous to the Aquatic H410: Very toxic to aquatic life

Category 1

Environment, Chronic

with long lasting effects

Source:[1][5][8][9][12]

Toxicological Data

The toxicity of organotin compounds is primarily associated with the number and length of the

alkyl groups attached to the tin atom; tri-substituted tins like tributyltin are among the most

toxic.[13][14]

Parameter Value Species Source
Acute Toxicity

Acute Oral Toxicity Estimate (ATE): 100.1 - [9]
mg/kg

Aquatic Toxicity Oryzias latipes

0.02mg/L-48h

(LC50)

[1]

(Japanese rice fish)
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Note: Many safety data sheets indicate that the toxicological properties have not been fully
investigated.[1][8][9] The provided ATE is an expert judgment estimate.

Occupational Exposure Limits

Exposure to organotin compounds should be maintained as low as reasonably practicable.

Regulatory Body Limit Type Value (as Sn) Notes

OSHA (USA) TWA 0.1 mg/m3 Table Z-1

Danger of cutaneous
absorption; Not

ACGIH (USA) TWA 0.1 mg/m3 classifiable as a
human carcinogen
(A4)

Danger of cutaneous

absorption; Not

ACGIH (USA) STEL 0.2 mg/m3 classifiable as a
human carcinogen
(A4)

NIOSH (USA) REL 0.1 mg/m3

Source:[1][2][9][13][15] TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; REL:
Recommended Exposure Limit.

Mechanism of Action and Toxicology

The primary toxic mechanism of tributyltin (TBT) compounds involves the disruption of cellular
energy metabolism. TBT is a potent inhibitor of F-ATP synthase, a critical enzyme in oxidative
phosphorylation.

Inhibition of ATP Synthesis: TBT binds to the Fo subunit of the mitochondrial F-ATP synthase
complex.[16] This interaction blocks the proton channel, impeding the proton flux that drives the
synthesis of ATP from ADP and inorganic phosphate.[17][18] The disruption of the cellular
energy supply leads to cell death.[17]
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Induction of Apoptosis: Beyond energy disruption, tributyltin compounds induce programmed
cell death (apoptosis) through several mechanisms:

» Oxidative Stress: TBT triggers the generation of reactive oxygen species (ROS).[19]
e Mitochondrial Damage: It causes mitochondrial membrane depolarization.[19]
o Calcium Dysregulation: TBT leads to a significant increase in intracellular calcium levels.[19]

o Caspase Activation: The apoptotic cascade proceeds through the activation of executioner
caspases, such as caspase-3.[19]

Endocrine Disruption: TBT is also a known endocrine-disrupting chemical (EDC), capable of
interfering with hormonal systems and causing reproductive and developmental abnormalities
in various organisms.[8][11][20]
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Caption: Toxicological mechanism of tributyltin (TBT).

Experimental Protocols and Handling Precautions

Working with tributyltin methoxide requires strict adherence to safety protocols to prevent
exposure. All operations should be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)

« Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Gloves must be
inspected before use and disposed of properly after handling.[12]
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o Eye/Face Protection: Use tightly fitting safety goggles or a full-face shield.[8][18]

« Skin and Body Protection: A complete chemical-resistant suit or lab coat and closed-toe
shoes are mandatory.[12]

o Respiratory Protection: If there is a risk of generating vapors or aerosols, use a
NIOSH/MSHA-approved respirator with an appropriate filter for organic gases and vapors
(e.g., Type ABEK).[8][9]

General Handling and Storage Workflow

The lifecycle of tributyltin methoxide in the laboratory must be managed carefully, from
acquisition to disposal.
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Caption: Safe handling workflow for tributyltin methoxide.

Spill Response Protocol
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Evacuate: Immediately evacuate personnel from the affected area.
Ventilate: Ensure the chemical fume hood is operating at maximum capacity.
Secure Area: Prevent entry to the spill area. Post warning signs.

Don PPE: Wear the full PPE ensemble described in section 6.1, including respiratory
protection.

Contain Spill: Cover drains if necessary. For liquid spills, use an inert, liquid-absorbent
material (e.g., Chemizorb®, vermiculite, or sand). Do not use combustible materials.

Collect Waste: Carefully collect the absorbent material and contaminated surfaces using
non-sparking tools. Place everything into a suitable, clearly labeled, and sealable container
for hazardous waste.

Decontaminate Area: Wipe the spill area with a suitable solvent (e.g., acetone or ethanol),
followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Report: Report the incident to the Environmental Health & Safety (EH&S) department and
follow institutional procedures.

Protocol for Reaction Quenching and Residue Removal

Organotin byproducts are common contaminants in reactions involving tin reagents.

e Quenching: At the end of the reaction, unreacted organotin reagents can be quenched. A
common method involves the addition of a saturated aqueous solution of potassium fluoride
(KF). This will precipitate tributyltin fluoride (BusSnF) as a solid, which can often be removed
by filtration.

Chromatographic Purification: Standard silica gel chromatography can remove many
organotin residues. However, they can sometimes co-elute with the desired product.

Chemical Treatment: If residues persist, treatment with a reducing agent like sodium
borohydride in the presence of a thiol can convert organotin halides to less polar organotin
hydrides, which may be easier to separate.
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Protocol for Decontamination of Glassware and
Equipment
All equipment that comes into contact with tributyltin methoxide must be decontaminated

before being returned to general use.

« Initial Rinse: In a fume hood, rinse the glassware with an organic solvent (e.g., acetone or
ethanol) to remove the bulk of the residue. Collect this rinse as hazardous organotin waste.

« Oxidative Treatment: Immerse the rinsed glassware in a dedicated decontamination bath.
Effective options include:

o Bleach Solution: A freshly prepared 10-15% solution of sodium hypochlorite (household
bleach) in water. Soak for at least 12-24 hours. The bleach oxidizes the organotin
compounds to less toxic tin oxides.

o Nitric Acid Bath: A 10-20% nitric acid bath can also be used for overnight soaking.

o Post-Soak Rinse: After soaking, carefully remove the glassware and rinse thoroughly with
deionized water.

« Final Cleaning: Proceed with standard laboratory washing procedures (e.g., soap/detergent
wash, final rinses).

o Waste Management: The decontamination bath (bleach or acid) will become contaminated
with tin compounds and must be disposed of as hazardous waste according to institutional
guidelines. Do not pour it down the drain.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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